Cas no 116119-00-7 (Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate)

• Product Name: Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate
• CAS No: 116119-00-7
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 1081529
• PubChem ID: 14254905
• Update Time: 2025-06-08

Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate
• diethyl 6,7-dihydro-4H-thieno[3,2-c]pyridine-2,5-dicarboxylate
• Thieno[3,2-c]pyridine-2,5(4H)-dicarboxylic acid,6,7-dihydro-,2,5-diethyl ester
• AM20120464
• DTXSID20558073
• Thieno[3,2-c]pyridine-2,5(4H)-dicarboxylic acid, 6,7-dihydro-, 2,5-diethyl ester
• 6,7-Dihydro-4H-thieno[3,2-c]pyridine-2,5-dicarboxylic acid diethyl ester
• 116119-00-7
• SCHEMBL976216
• DB-383065
• Diethyl6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate
• RSHJDGWVQSUSTR-UHFFFAOYSA-N

• MDL： MFCD12964068
• Inchi： 1S/C13H17NO4S/c1-3-17-12(15)11-7-9-8-14(13(16)18-4-2)6-5-10(9)19-11/h7H,3-6,8H2,1-2H3
• InChI Key： RSHJDGWVQSUSTR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2=C1CCN(C(=O)OCC)C2

Computed Properties

• Exact Mass: 283.08800
• Monoisotopic Mass: 283.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 84.08000
• LogP: 2.37730

Additional information on Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate

Introduction to Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate (CAS No. 116119-00-7)

Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate, a compound with the chemical formula C₁₄H₁₂N₂O₄, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the thienopyridine class, which has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The CAS number 116119-00-7 uniquely identifies this substance and facilitates its recognition in scientific literature and databases.

The structure of Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate incorporates a fused thienopyridine ring system, which is a hallmark of many bioactive molecules. The presence of dicarboxylate groups at the 2 and 5 positions enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Furthermore, the diethyl ester groups contribute to the molecule's stability and ease of handling during various chemical transformations.

In recent years, there has been growing interest in thienopyridine derivatives due to their demonstrated efficacy in various pharmacological applications. Research has highlighted the potential of these compounds as scaffolds for developing drugs targeting neurological disorders, cancer, and inflammatory diseases. The unique structural features of Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate make it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with disease progression. Studies have shown that thienopyridine derivatives can interact with specific enzymes and receptors, leading to therapeutic effects. For instance, modifications of the thienopyridine core have been explored for their potential to inhibit kinases involved in cancer cell proliferation. The dicarboxylate functionality further enhances the compound's binding affinity by providing multiple interaction points with biological targets.

The synthesis of Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dihydrothieno[3,2-c]pyridine core necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

Recent advancements in computational chemistry have also played a crucial role in understanding the molecular interactions of Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate. Molecular docking studies have revealed its potential binding modes with various biological targets, providing insights into its mechanism of action. These computational approaches complement experimental data and accelerate the drug discovery process.

The pharmacological profile of Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits significant anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the antimicrobial activity of thienopyridine derivatives. Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate has shown promising results against various bacterial strains by interfering with essential metabolic pathways. This property is particularly relevant in light of rising antibiotic resistance rates worldwide.

The future prospects for Diethyl 6,7-dihydrothieno[3,2-c]pyridine-2,5(4H)-dicarboxylate are vast and exciting. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical reality.

In conclusion，Diethyl 6，7-dihydrothieno[3，2-c]pyridine-2，5（4H）-dicarboxylate is a multifaceted compound with significant potential in pharmaceutical research。Its unique structural features，combined with its diverse biological activities，make it a valuable tool for developing novel therapeutics。As our understanding of its mechanisms continues to evolve，so too will its applications in medicine。The journey from laboratory discovery to clinical application is long，but the promise it holds is immense。